Cas no 87731-19-9 (Carbonicacid, methyl octahydro-1-pentalenyl ester)
87731-19-9 structure
Product Name:Carbonicacid, methyl octahydro-1-pentalenyl ester
CAS No:87731-19-9
MF:C10H16O3
MW:184.232243537903
CID:733627
PubChem ID:15390307
Update Time:2024-03-01
Carbonicacid, methyl octahydro-1-pentalenyl ester Chemical and Physical Properties
Names and Identifiers
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- Carbonicacid, methyl octahydro-1-pentalenyl ester
- 1,2,3,3a,4,5,6,6a-octahydropentalen-1-yl methyl carbonate
- Carbonic acid,methyl octahydro-1-pentalenyl ester
- Carbonicacid,methyloctahydro-1-pentalenylester
-
- Inchi: 1S/C10H16O3/c1-12-10(11)13-9-6-5-7-3-2-4-8(7)9/h7-9H,2-6H2,1H3
- InChI Key: JYBGMFCPBCGCMQ-UHFFFAOYSA-N
- SMILES: C(OC)(=O)OC1C2C(CCC2)CC1
Computed Properties
- Exact Mass: 184.109944368g/mol
- Monoisotopic Mass: 184.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 35.5Ų
Carbonicacid, methyl octahydro-1-pentalenyl ester Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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